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Compound of Interest

Compound Name: Oxalic acid (cobalt)

Cat. No.: B15135407 Get Quote

This application note provides a detailed protocol for the thermal decomposition of cobalt

oxalate (CoC₂O₄), a common precursor for the synthesis of cobalt metal and cobalt oxides. The

procedure outlines the use of thermogravimetric analysis (TGA) to monitor mass changes as a

function of temperature, enabling the characterization of decomposition stages and the

determination of the final product's nature, which is highly dependent on the atmospheric

conditions.

Data Presentation
The thermal decomposition of cobalt oxalate dihydrate (CoC₂O₄·2H₂O) proceeds in distinct

stages. The temperature ranges and products are influenced by the surrounding atmosphere.

The following table summarizes the expected decomposition steps under different conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15135407?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decompo
sition
Stage

Atmosph
ere

Temperat
ure
Range
(°C)

Peak
Temperat
ure (°C)

Mass
Loss (%)

Solid
Product

Gaseous
Products

Dehydratio

n

Inert (Ar,

N₂) /

Oxidizing

(Air)

~100 - 250 ~182 ~19.7 CoC₂O₄ H₂O

Decomposi

tion
Inert (Ar) ~250 - 400 ~365 ~39.3 Co CO₂

Decomposi

tion

Oxidizing

(Air)
~250 - 400 - ~28.4 Co₃O₄ CO, CO₂

Decomposi

tion

Reducing

(He + 15%

H₂)

~250 - 400 ~365 ~39.3 Co CO₂

Note: Temperature ranges and peak temperatures can vary depending on factors such as

heating rate and sample preparation. The data presented is a synthesis of typical values found

in the literature.[1][2][3]

Experimental Protocols
This protocol describes the thermal decomposition of cobalt oxalate dihydrate using a

thermogravimetric analyzer.

1. Instrumentation and Materials

Thermogravimetric Analyzer (TGA): Equipped with a furnace, a precision balance, and a

programmable temperature controller.[4] An instrument with simultaneous differential thermal

analysis (DTA) or differential scanning calorimetry (DSC) capabilities is recommended for

additional thermal event data. Coupling to a mass spectrometer (MS) is beneficial for

evolved gas analysis.[5]

Sample Pans: Alumina or platinum crucibles.
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Gases: High purity nitrogen or argon (for inert atmosphere), synthetic air (for oxidizing

atmosphere), and a helium-hydrogen mixture (for reducing atmosphere).[1]

Sample: Cobalt oxalate dihydrate (CoC₂O₄·2H₂O) powder.

2. Experimental Procedure

Sample Preparation:

Ensure the cobalt oxalate dihydrate sample is a fine, homogeneous powder.

Accurately weigh approximately 5-10 mg of the sample into a tared TGA crucible.[5]

Record the initial mass.

Instrument Setup:

Place the sample crucible onto the TGA balance mechanism.

Seal the furnace and begin purging with the desired gas (e.g., nitrogen for an inert

atmosphere) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure a stable and

pure atmosphere.[6]

Thermal Program:

Set the temperature program as follows:

Initial Temperature: Ambient temperature (e.g., 25°C).

Temperature Ramp: Heat the sample at a constant rate of 10°C/min.[7] Note: The

heating rate can be varied, but this will affect the decomposition temperatures.[7][8]

Final Temperature: 900°C. This ensures complete decomposition to the stable oxide

form in an oxidizing atmosphere or the metal in an inert atmosphere.[9]

Isothermal Hold (Optional): An isothermal hold at the final temperature for 10-30

minutes can ensure the reaction goes to completion.[3]

Data Acquisition:
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Start the thermal program and record the sample mass as a function of temperature and

time.

If using a simultaneous TGA/DSC instrument, also record the heat flow.

If using a TGA-MS system, monitor the evolution of gaseous products (e.g., H₂O, CO,

CO₂).

Post-Analysis:

Once the experiment is complete, allow the furnace to cool to room temperature under the

purge gas.

Carefully remove the crucible and weigh the final product.

The resulting solid product can be further analyzed using techniques like X-ray diffraction

(XRD) to confirm its crystalline phase (e.g., Co, CoO, or Co₃O₄).[2][10]

Mandatory Visualization
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Caption: Experimental workflow for the thermal decomposition of cobalt oxalate.
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Discussion of Decomposition Pathways
The thermal decomposition of cobalt oxalate dihydrate (CoC₂O₄·2H₂O) begins with a

dehydration step, typically occurring below 250°C, where it loses its two water molecules of

crystallization.[3] This corresponds to a theoretical mass loss of approximately 19.69%.

The subsequent decomposition of anhydrous cobalt oxalate is highly dependent on the furnace

atmosphere:

In an inert atmosphere (e.g., Argon or Nitrogen): The anhydrous cobalt oxalate decomposes

directly to metallic cobalt, releasing carbon dioxide.[1] This process is generally observed in

the temperature range of 300-400°C.[2]

In an oxidizing atmosphere (e.g., Air): The decomposition is more complex. Anhydrous cobalt

oxalate decomposes to form cobalt oxides.[1] The final product is typically Co₃O₄, which is

stable at temperatures up to around 900°C.[9] This process involves the release of both

carbon monoxide and carbon dioxide.

In a reducing atmosphere (e.g., Helium/Hydrogen): Similar to an inert atmosphere, the

decomposition leads to the formation of metallic cobalt.[3]

By carefully controlling the atmospheric conditions and temperature program, this protocol can

be adapted for the targeted synthesis of either pure cobalt nanoparticles or various cobalt

oxides.[10][11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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